N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-methylbenzenesulfonamide
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Description
N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Synthesis and Antimicrobial Study : A study focused on the synthesis and antimicrobial activity of novel benzenesulfonamide derivatives. The compounds exhibited significant antimicrobial activity against various bacterial strains and fungi, showing their potential in antimicrobial applications (Vanparia et al., 2010).
Antimicrobial and DNA Interaction : Another research synthesized N-(8-hydroxyquinolin-5-yl)-4-methylbenzenesulfonamide derivatives and their metal complexes. These compounds showed enhanced antimicrobial activity upon metal complexation and demonstrated strong binding to CT-DNA, suggesting potential use in antimicrobial therapies and DNA-targeted applications (Kharwar & Dixit, 2021).
Inhibition of Protein Kinases
Protein Kinase Inhibition : Isoquinolinesulfonamides were identified as potent inhibitors of various protein kinases, including cyclic nucleotide-dependent protein kinases and protein kinase C. This suggests their potential application in regulating kinase activity for therapeutic purposes (Hidaka et al., 1984).
Selective Protein Kinase II Inhibition : The isoquinolinesulfonamide derivative KN-93 was found to be a selective inhibitor of Ca2+/calmodulin-dependent protein kinase II, suggesting its use in exploring the regulatory role of this kinase in various biological processes (Sumi et al., 1991).
Enzyme Inhibition and Interaction
Cholinesterase Inhibitors : Benzenesulfonamide derivatives have been synthesized and evaluated for their inhibitory activities against acetylcholinesterase and butyrylcholinesterase. This indicates their potential application in treating diseases like Alzheimer's where cholinesterase activity is a concern (Soyer et al., 2016).
Carbonic Anhydrase Interaction : Structural studies on the interaction between carbonic anhydrase and tetrahydroisoquinolinesulfonamides provided insights for the design of selective inhibitors for therapeutically relevant isozymes. This is crucial for developing targeted therapies in cancer and neuronal disorders (Mader et al., 2011).
Properties
IUPAC Name |
N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-13-4-3-5-18(10-13)24(22,23)19-17-7-6-15-8-9-20(14(2)21)12-16(15)11-17/h3-7,10-11,19H,8-9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCZLNRKUFWFDNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C)C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.